Cas no 68039-26-9 (Pentyl 2-methylbutyrate)

• Product Name: Pentyl 2-methylbutyrate
• CAS No: 68039-26-9
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD00129713
• CID: 512210
• Update Time: 2026-04-29

Pentyl 2-methylbutyrate Chemical and Physical Properties

Names and Identifiers

• Amyl 2-methylbutyrate
• AMYL-2-METHYLBUTYRATE
• pentyl 2-methylbutanoate
• Pentyl 2-methylbutyrate
• n-Pentyl2-methylbutyrate
• Butanoic acid, 2-methyl-, pentyl ester
• n-Amyl 2-methylbutyrate
• Pentyl-2-methylbutanoat
• n-Amyl 2-methylbutanoate
• N-Amyl 2-methyl butyrate
• Pentyl 2-methylbutanoate #
• KSC355K6B
• 2-Methylbutyric acid pentyl ester
• RHNBXPIJLXBHMF-UHFFFAOYSA-N

• MDL： MFCD00129713
• Inchi： 1S/C10H20O2/c1-4-6-7-8-12-10(11)9(3)5-2/h9H,4-8H2,1-3H3
• InChI Key： RHNBXPIJLXBHMF-UHFFFAOYSA-N
• SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.30000
• LogP: 2.76590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Pentyl 2-methylbutyrate

Pentyl 2-methylbutyrate (CAS No. 68039-26-9): Chemical Profile and Emerging Applications

Pentyl 2-methylbutyrate, identified by the chemical compound code CAS No. 68039-26-9, is an ester derivative that has garnered significant attention in the field of organic chemistry and its applications across various industries. This compound, with its unique structural properties, exhibits a range of characteristics that make it valuable in both industrial and research settings. The molecular structure of Pentyl 2-methylbutyrate consists of a pentyl group attached to a 2-methylbutyric acid moiety, which contributes to its distinct chemical behavior and reactivity.

The synthesis of Pentyl 2-methylbutyrate typically involves the esterification reaction between pentanol and 2-methylbutyric acid under controlled conditions. This process is facilitated by the presence of catalysts such as sulfuric acid or enzymes, which enhance the reaction efficiency. The product is then purified through distillation or crystallization methods to achieve the desired purity levels. The purity of Pentyl 2-methylbutyrate is crucial for its intended applications, particularly in pharmaceuticals and fragrances, where impurities can significantly affect the efficacy and safety of the final product.

In recent years, Pentyl 2-methylbutyrate has been explored for its potential applications in the pharmaceutical industry. Its ester structure makes it a versatile intermediate in the synthesis of various bioactive compounds. For instance, researchers have been investigating its role in the development of novel drugs that target neurological disorders. Studies have shown that Pentyl 2-methylbutyrate can modulate certain neurotransmitter systems, which could lead to new therapeutic strategies for conditions such as epilepsy and Alzheimer's disease. The ability of this compound to interact with biological targets underscores its significance as a pharmacological tool.

Beyond pharmaceuticals, Pentyl 2-methylbutyrate has found applications in the fragrance and flavor industry. Its pleasant aroma and low volatility make it an excellent component in perfumes and cosmetics. Additionally, it is used in food flavorings to impart a fruity scent that enhances the sensory experience of various products. The growing demand for natural and synthetic flavorings has positioned Pentyl 2-methylbutyrate as a valuable ingredient in this sector.

Recent advancements in chemical research have also highlighted the potential of Pentyl 2-methylbutyrate in sustainable chemistry. Its biodegradable nature and compatibility with green chemistry principles make it an attractive alternative to more traditional chemical compounds. Researchers are exploring methods to incorporate Pentyl 2-methylbutyrate into eco-friendly formulations for industrial processes, thereby reducing environmental impact while maintaining high performance standards.

The analytical characterization of Pentyl 2-methylbutyrate is another area where this compound has been extensively studied. Techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to determine its molecular structure and purity. These analytical methods not only aid in quality control but also provide insights into the compound's reactivity and interaction with other substances.

In conclusion, Pentyl 2-methylbutyrate (CAS No. 68039-26-9) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it valuable in pharmaceuticals, fragrances, flavors, and sustainable chemistry. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and development in related fields.